7-Ethoxybenzofuran
Overview
Description
7-Ethoxybenzofuran , also known as 7-ethoxy-1-benzofuran-2-carboxylic acid , is a chemical compound with the molecular formula C₁₁H₁₀O₄ . It falls within the class of benzofuran derivatives and exhibits interesting properties due to its unique structure. The compound consists of a benzene ring fused with a furan ring, with an ethoxy group attached at the 7-position of the benzofuran nucleus .
Scientific Research Applications
Chemical Synthesis and Derivatives
7-Ethoxybenzofuran and its derivatives have been studied for various synthetic applications. For instance, rearrangements and reactions of 7-ethoxycarbonamido-4,6-dinitrobenzofurazanoxide have been explored, leading to the formation of various compounds (Hobin, 1968). Additionally, the synthesis of novel pyrazole derivatives from benzofuran compounds has been investigated for potential antitumor agents, demonstrating significant activity against certain cancer cell lines (Cui et al., 2019).
Anticancer and Antitumor Properties
Several studies have focused on the anticancer and antitumor properties of benzofuran derivatives. For example, certain 2-arylbenzofuran phytoestrogens have shown inhibitory effects on various cancer cells, irrespective of their estrogen receptor or multidrug resistance status (Katsanou et al., 2007). Also, the Ehrlich reaction of furanoeremophilanes, including 6-ethoxyfuranoeremophilane, has been studied, contributing to the understanding of compound formationand their potential application in medicinal chemistry (Kuroda et al., 2004).
Insecticidal Activity
Research has also been conducted on benzofuran derivatives for their potential use as insecticides. For instance, a study on 4-(7-methoxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-N-(aryl)thiazol-2-amines revealed that some of these compounds exhibited significant insecticidal activity against certain pests (Luo Xian, 2011).
Pharmaceutical Research
In pharmaceutical research, benzofuran derivatives have been explored for their potential in developing new drugs. A study involving the synthesis of leukotriene B4 receptor antagonists from benzofuran derivatives demonstrated the significance of these compounds in medicinal chemistry (Ando, 2005).
properties
IUPAC Name |
7-ethoxy-1-benzofuran |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-2-11-9-5-3-4-8-6-7-12-10(8)9/h3-7H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEYRMGDIDIYHKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00704475 |
Source
|
| Record name | 7-Ethoxy-1-benzofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00704475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1092353-04-2 |
Source
|
| Record name | 7-Ethoxybenzofuran | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1092353-04-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Ethoxy-1-benzofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00704475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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